Cas no 1353506-38-3 (Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate)

• Product Name: Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate
• CAS No: 1353506-38-3
• MF: C₁₇H₂₆ClN₃O₂
• MW: 339.860243320465
• MDL: MFCD21091063
• CID: 4781546
• Update Time: 2025-06-13

Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate
• tert-butyl 3-[(6-chloro-5-ethylpyrimidin-4-yl)methyl]piperidine-1-carboxylate
• Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate

• MDL： MFCD21091063
• Inchi： 1S/C17H26ClN3O2/c1-5-13-14(19-11-20-15(13)18)9-12-7-6-8-21(10-12)16(22)23-17(2,3)4/h11-12H,5-10H2,1-4H3
• InChI Key： DRJZFHZZTFGALH-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C(CC2CN(C(=O)OC(C)(C)C)CCC2)=NC=N1

Computed Properties

• Exact Mass: 339.1713548 g/mol
• Monoisotopic Mass: 339.1713548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.9
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3

Additional information on Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate

Comprehensive Overview of Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate (CAS No. 1353506-38-3)

Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate (CAS No. 1353506-38-3) is a specialized organic compound with significant applications in pharmaceutical research and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in modulating biological activity. Its unique structure, featuring a pyrimidine ring and a tert-butyl carboxylate group, makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in small-molecule therapeutics has propelled the demand for compounds like Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate. Researchers are particularly focused on its potential as a building block for kinase inhibitors, a class of drugs targeting cancer and inflammatory diseases. Recent studies highlight the importance of pyrimidine-based compounds in drug discovery, aligning with trends in precision medicine and personalized therapies.

From a synthetic chemistry perspective, this compound offers versatility due to its reactive sites, such as the chloro and ethyl substituents on the pyrimidine ring. These functional groups enable further derivatization, making it a key candidate for structure-activity relationship (SAR) studies. The tert-butyl protecting group also enhances stability during multi-step synthesis, a critical factor in process optimization for industrial-scale production.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate can be synthesized using catalytic methods that minimize waste, aligning with the principles of sustainable chemistry. This resonates with the broader industry shift toward eco-friendly manufacturing and reduced carbon footprint.

The compound’s physicochemical properties, including solubility and lipophilicity, are critical for its drug-likeness. These attributes are frequently analyzed using computational tools like molecular docking and QSAR modeling, which are hot topics in cheminformatics. Such analyses help predict bioavailability and target binding affinity, accelerating the hit-to-lead phase in drug development.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug discovery. The piperidine moiety is a common feature in neurologically active compounds, sparking investigations into its applicability for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. This aligns with the surge in neuroscience research and the search for novel therapeutic agents.

For analytical chemists, the characterization of Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards, a priority for pharmaceutical quality control. The compound’s chromatographic behavior is also a subject of optimization to support high-throughput screening.

In summary, Tert-Butyl 3-[(6-chloro-5-ethyl-4-pyrimidinyl)methyl]-1-piperidinecarboxylate (CAS No. 1353506-38-3) is a multifaceted compound with broad relevance in modern chemistry and biomedical research. Its structural features and functional groups make it a promising candidate for innovative drug design, while its synthesis and analysis reflect the evolving priorities of scientific innovation and sustainability.